N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-(2-methylsulfanylphenyl)thiourea
• InChI: InChI=1S/C14H12Cl2N2S2/c1-20-12-8-3-2-6-10(12)17-14(19)18-11-7-4-5-9(15)13(11)16/h2-8H,1H3,(H2,17,18,19)
• InChI Key: SACJODZUBNOXRN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=S)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2S2
• Molecular Weight: 343.3 g/mol

Description

N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea, also known as Diuron, is a herbicide that is widely used in agriculture to control the growth of weeds. It was first synthesized in 1957 and has since become a popular herbicide due to its effectiveness and low cost.

Mechanism of Action

N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea works by inhibiting photosynthesis in plants. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for capturing light energy and converting it into chemical energy. By binding to the D1 protein, N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea prevents the photosystem II complex from functioning properly, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea has been shown to have a number of biochemical and physiological effects on plants. For example, it has been shown to reduce the levels of chlorophyll and carotenoids in plants, which are important pigments for photosynthesis. Additionally, N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea has been shown to disrupt the electron transport chain in plants, which is necessary for the production of ATP, the energy currency of the cell.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea has a number of advantages and limitations for lab experiments. One advantage is that it is a relatively inexpensive herbicide that is widely available. Additionally, N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea is effective at controlling the growth of a wide range of weeds, which makes it a useful tool for studying plant growth and development. However, one limitation of N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea is that it can have non-specific effects on plant growth, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea. One area of interest is the development of new herbicides that are more effective and less harmful to the environment. Additionally, there is interest in studying the potential use of N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea in other areas of research, such as the treatment of fungal infections. Finally, there is interest in studying the long-term effects of N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea on the environment, including its impact on soil health and the potential for bioaccumulation in the food chain.
Conclusion:
In conclusion, N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea is a widely used herbicide that has a number of potential applications in scientific research. It works by inhibiting photosynthesis in plants and has been shown to have a number of biochemical and physiological effects. While it has some limitations for lab experiments, it remains an important tool for studying plant growth and development. There are a number of future directions for research on N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea, including the development of new herbicides and the study of its long-term effects on the environment.

Synthesis Methods

N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea can be synthesized by reacting 2,3-dichloroaniline with 2-(methylthio)phenyl isothiocyanate in the presence of a base such as sodium hydroxide. The reaction results in the formation of N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea, which can be purified by recrystallization.

Scientific Research Applications

N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea has been extensively studied for its herbicidal properties, but it has also been investigated for its potential use in other areas of research. For example, N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea has been studied for its ability to inhibit photosynthesis in algae, which could be useful in controlling harmful algal blooms. Additionally, N-(2,3-dichlorophenyl)-N'-[2-(methylthio)phenyl]thiourea has been shown to have antifungal properties, which could be useful in treating fungal infections.